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Compound of Interest

Compound Name: 1,2-Diethylhydrazine

Cat. No.: B154525 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Laboratory

Professionals

This document provides critical operational and safety guidance for researchers, scientists, and

drug development professionals working with 1,2-Diethylhydrazine (CAS No. 1615-80-1).

Adherence to these procedures is paramount to ensure personal safety and the integrity of

your research. 1,2-Diethylhydrazine is a hazardous chemical, recognized as a potential

human carcinogen, and requires handling with extreme caution.

Quantitative Exposure and Hazard Data
For quick reference, the following table summarizes the key quantitative data related to

handling 1,2-Diethylhydrazine. Note that specific exposure limits for 1,2-Diethylhydrazine
have not been established, so the limits for the parent compound, Hydrazine, are provided as a

conservative guideline.
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Parameter Value Source

Workplace Exposure Limits (as

Hydrazine)

OSHA PEL (8-hr TWA) 1 ppm NJDOH[1]

NIOSH REL (2-hr ceiling) 0.03 ppm NJDOH[1]

ACGIH TLV (8-hr TWA) 0.01 ppm NJDOH[1]

Hazard Identification

GHS Hazard Classifications

Acute Toxicity (Oral, Dermal,

Inhalation), Carcinogenicity,

Skin Irritation, Eye Irritation,

Respiratory Irritation

PubChem[2][3]

EPA Hazardous Waste

Number
U086 PubChem[2]

DOT Number UN 3293 NJDOH[1]

Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural steps for the safe handling of 1,2-Diethylhydrazine, from

preparation to disposal.

Pre-Handling and Preparation
Training: All personnel must be trained on the hazards of 1,2-Diethylhydrazine, proper

handling and storage procedures, and emergency protocols.[1]

Designated Area: Conduct all work with 1,2-Diethylhydrazine in a designated area, such as

a chemical fume hood, to minimize exposure.

Engineering Controls: Ensure local exhaust ventilation or an enclosure is used at the site of

chemical release.[1]

Emergency Equipment: Verify that an eye wash fountain and emergency shower are

immediately accessible and in good working order.[1]
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PPE Inspection: Before starting, inspect all personal protective equipment for integrity.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory.

Hand Protection: Wear protective gloves. The New Jersey Department of Health suggests

Butyl Rubber, Neoprene, Nitrile, or Polyvinyl Chloride as suitable materials.[1] For prolonged

or frequently repeated contact, a glove with a protection class of 5 or higher (breakthrough

time >240 minutes) is recommended.[4]

Respiratory Protection: At any exposure level, a MSHA/NIOSH-approved supplied-air

respirator with a full facepiece operated in a pressure-demand or other positive-pressure

mode should be used.[1]

Eye Protection: Eye protection is included in the recommended respiratory protection.[1] If

not using a full-face respirator, chemical safety goggles in combination with a face shield are

required.

Protective Clothing: Wear protective work clothing.[1] This should include a lab coat, long

pants, and closed-toe shoes. For operations with a higher risk of splash, disposable

coveralls (e.g., Tyvek) are recommended.

Handling and Experimental Procedures
Avoid Contact: Avoid all personal contact, including inhalation.[4]

Safe Practices: Do not eat, smoke, or drink in the designated handling area.[1]

Storage: Store 1,2-Diethylhydrazine in tightly closed glass containers in a cool, well-

ventilated area, away from oxidizing agents and metals.[1]

Decontamination and Disposal
Personal Decontamination: At the end of the work shift, wash any areas of the body that may

have come into contact with the chemical.[1]

Equipment Decontamination: Decontaminate all equipment used in the procedure.
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Waste Disposal: 1,2-Diethylhydrazine must be disposed of as a hazardous waste.[1]

Collect all waste in sealed, properly labeled containers. Contact your institution's

environmental health and safety department for specific disposal recommendations,

following all local, state, and federal regulations.[1][4]

Emergency Response Plan
Immediate and correct response to an emergency is critical.

Spill Response
Evacuate: Evacuate all personnel not wearing protective equipment from the spill area.[1]

Isolate and Ventilate: Isolate the area and ensure it is well-ventilated.

Remove Ignition Sources: Eliminate all sources of ignition.[1]

Containment: Absorb the liquid with vermiculite, dry sand, earth, or a similar non-combustible

material.[1]

Collection: Place the absorbed material into sealed containers for hazardous waste disposal.

[1]

Final Cleaning: Ventilate and wash the area after the cleanup is complete.[1]

Personnel Exposure
Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash or shower to remove the chemical.[1] Remove

contaminated clothing and wash the affected skin with soap and water.[1] Seek immediate

medical attention.

Inhalation: Move the affected person to fresh air. If breathing has stopped, provide artificial

respiration. Transfer promptly to a medical facility.[1]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.
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Visual Workflow Guides
The following diagrams illustrate the logical flow for handling and emergency procedures.
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Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 1,2-Diethylhydrazine.
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Caption: Emergency Response Workflow for 1,2-Diethylhydrazine Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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